Cas no 2403-27-2 (2-Propen-1-one,1-(4-bromophenyl)-3-phenyl-)

• Product Name: 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl-
• CAS No: 2403-27-2
• MF: C₁₅H₁₁BrO
• MW: 287.151243448257
• CID: 266713
• PubChem ID: 5355204
• Update Time: 2025-06-30

2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl-
• (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one
• 4'-Bromochalcone
• 1-(4-Bromophenyl)-3-phenyl-2-propen-1-one
• Alpha-benzylidene-p-bromo-acetophenone
• Chalcone, 4'-bromo-
• 2-Propen-1-one, 1-(4-bromophenyl)-3-phenyl-
• trans-4'-Bromochalcone
• CCRIS 2220
• A812261
• 4//'-Bromochalcone
• 22966-23-0
• (E)-1-(4-bromophenyl)-3-phenylprop-2-en-1-one
• F79757
• AKOS001324543
• bis(2-formylphenyl)ether
• DTXSID101030922
• (E)-1-(4-Bromophenyl)-3-phenyl-2-propen-1-one
• NSC28483
• NSC 28483
• NSC-28483
• CHEMBL464697
• J-015319
• Z46027875
• 2403-27-2
• 4'-Bromchalkon
• PS-7181
• AB00766087-01
• AE-641/01171047
• 1-(4-bromophenyl)-3-phenylprop-2-en-1-one
• (E)-1-(4-Bromophenyl)-3-phenylpropenone
• SCHEMBL656491
• QMHDTKUBDZUMNH-IZZDOVSWSA-
• 2-Propen-1-one, 1-(4-bromophenyl)-3-phenyl-, (E)-
• InChI=1/C15H11BrO/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11H/b11-6+
• MFCD00017841
• EN300-35647
• AI3-16122
• (E)-1-(4-Bromophenyl)-3-phenyl-2-propene-1-one

• MDL： B168925
• Inchi： 1S/C15H11BrO/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11H/b11-6+
• InChI Key： QMHDTKUBDZUMNH-IZZDOVSWSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 285.99933
• Monoisotopic Mass: 285.999328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.393
• Boiling Point: 402.2°Cat760mmHg
• Flash Point: 82.4°C
• PSA: 20.23
• LogP: 4.34520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl-

Recent Advances in the Study of 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- (CAS: 2403-27-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- (CAS: 2403-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chalcone derivative, characterized by its α,β-unsaturated ketone structure, has demonstrated promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 4-bromophenyl and phenyl groups in its structure enhances its reactivity and potential for interaction with biological targets, making it a valuable scaffold for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl-. A 2023 study published in the Journal of Medicinal Chemistry investigated its role as an inhibitor of NF-κB signaling, a key pathway in inflammation and cancer. The researchers employed molecular docking and in vitro assays to demonstrate that the compound effectively binds to the p65 subunit of NF-κB, thereby suppressing the expression of pro-inflammatory cytokines. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- has shown remarkable anticancer activity. A study in Bioorganic & Medicinal Chemistry Letters (2024) explored its effects on breast cancer cell lines. The compound exhibited potent cytotoxicity against MCF-7 cells, with an IC50 value of 5.2 μM. Mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. These results highlight its potential as a chemotherapeutic agent, particularly for hormone receptor-positive breast cancers.

The antimicrobial potential of 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- has also been a subject of recent research. A 2024 study in the European Journal of Medicinal Chemistry reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA). The compound displayed a minimum inhibitory concentration (MIC) of 8 μg/mL, comparable to standard antibiotics like vancomycin. Structural-activity relationship (SAR) studies indicated that the bromine atom at the para position of the phenyl ring is critical for its antibacterial activity, likely due to enhanced membrane penetration.

Despite these promising findings, challenges remain in the development of 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- as a therapeutic agent. Issues such as poor solubility and metabolic stability need to be addressed through structural modifications. Recent efforts have focused on synthesizing derivatives with improved pharmacokinetic properties. For instance, a 2023 study in ACS Medicinal Chemistry Letters introduced a series of fluorinated analogs, which showed enhanced bioavailability and reduced hepatic clearance.

In conclusion, 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- (CAS: 2403-27-2) represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to optimize its pharmacological profile and explore its potential in combination therapies. The compound's unique structural features and broad biological activities make it a compelling candidate for further investigation in drug discovery and development.